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Compound of Interest

Compound Name: Hexamethyldistannane

Cat. No.: B1337061 Get Quote

This guide provides a comprehensive overview of Hexamethyldistannane, a pivotal organotin

compound in modern chemical synthesis. It is intended for researchers, scientists, and

professionals in the field of drug development and materials science. This document outlines its

chemical identity, physical properties, and key applications, with a focus on its role in

palladium-catalyzed cross-coupling reactions.

Chemical Identity and Synonyms
Hexamethyldistannane is an organometallic compound with the chemical formula

(CH₃)₃SnSn(CH₃)₃.[1] It is a key reagent in synthetic organic chemistry, primarily utilized for the

introduction of trimethylstannyl groups into molecules.

CAS Number: 661-69-8[1][2][3]

Synonyms:

Hexamethylditin[1][2]

Distannane, hexamethyl-[2][3]

Trimethyltin dimer[2]

Bis(trimethyltin)[4]

1,1,1,2,2,2-Hexamethyldistannane[3][4]
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Physicochemical Properties
Hexamethyldistannane is a colorless liquid or low-melting solid that is sensitive to air and

moisture.[2][3] Proper handling in an inert atmosphere is crucial for maintaining its integrity.

Property Value

Molecular Formula C₆H₁₈Sn₂

Molecular Weight 327.63 g/mol [1][2][3]

Appearance Colorless liquid to white solid[2]

Melting Point 23-24 °C[3]

Boiling Point 182 °C at 756 mmHg[2][3]

Density 1.58 g/mL at 20 °C[3]

Flash Point 142 °F[3]

Water Solubility Not miscible or difficult to mix in water[3]

Applications in Organic Synthesis
Hexamethyldistannane is a versatile reagent with numerous applications in organic synthesis.

Its primary utility lies in its role as a source of the trimethylstannyl group in various transition

metal-catalyzed reactions.

Key Applications Include:

Stille Cross-Coupling Reactions: It serves as a key precursor for the synthesis of

organostannanes, which are subsequently used in palladium-catalyzed Stille couplings to

form new carbon-carbon bonds.[5] This methodology is fundamental in the synthesis of

complex organic molecules, including pharmaceuticals and agrochemicals.[3][5]

Synthesis of Aryl Tin Compounds: Hexamethyldistannane is used to prepare aryl tin

compounds, which are valuable intermediates for microwave-assisted Stille cross-coupling

reactions and copper-mediated O-arylation of phenols.[2][3]
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Synthesis of Allyltrimethylstannanes: It reacts with a variety of allylic compounds in the

presence of palladium complexes to produce allyltrimethylstannanes in high yields.[3][4]

Direct Stannylation: It is employed in the palladium-catalyzed direct stannylation of

halopyridines and bipyridines.[3][4]

Addition Reactions: Hexamethyldistannane undergoes addition reactions to 1-alkynes in

the presence of a palladium complex to yield (Z)-1,2-Bis(trimethylstannyl)-1-alkenes.[3][4]

Experimental Protocols
A representative experimental protocol for the synthesis of an organostannane using

Hexamethyldistannane is the palladium-catalyzed stannylation of an aryl halide.

General Procedure for Palladium-Catalyzed Stannylation of Aryl Halides:

Reaction Setup: A dry reaction flask is charged with the aryl halide, a palladium catalyst

(e.g., Pd(PPh₃)₄), and a suitable solvent (e.g., toluene) under an inert atmosphere (e.g.,

argon or nitrogen).

Reagent Addition: Hexamethyldistannane (typically 1.1 to 1.5 equivalents) is added to the

reaction mixture via syringe.

Reaction Conditions: The reaction mixture is heated to a specified temperature (often

between 80-110 °C) and stirred for a period ranging from a few hours to overnight,

depending on the reactivity of the aryl halide.

Monitoring: The progress of the reaction is monitored by techniques such as thin-layer

chromatography (TLC) or gas chromatography (GC).

Workup: Upon completion, the reaction is cooled to room temperature. The mixture is then

typically filtered to remove the catalyst, and the solvent is removed under reduced pressure.

Purification: The resulting crude organostannane is purified by column chromatography on

silica gel or by distillation to afford the pure product.

Visualizing a Synthetic Workflow
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The following diagram illustrates a generalized workflow for the application of

Hexamethyldistannane in a Stille cross-coupling reaction.
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Caption: Workflow for Stille coupling using Hexamethyldistannane.

Safety and Handling
Hexamethyldistannane is highly toxic and flammable.[2] It is fatal if swallowed, in contact with

skin, or if inhaled. It is also very toxic to aquatic life with long-lasting effects.[4] Therefore, it

must be handled with extreme caution in a well-ventilated fume hood using appropriate

personal protective equipment, including gloves, goggles, and respiratory protection.[2] It

should be stored in a cool, dry place under an inert atmosphere.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1337061?utm_src=pdf-body
https://www.benchchem.com/product/b1337061?utm_src=pdf-body-img
https://www.benchchem.com/product/b1337061?utm_src=pdf-body
https://www.benchchem.com/product/b1337061?utm_src=pdf-body
https://ereztech.com/hexamethylditin-cas-661-69-8/
https://wap.guidechem.com/encyclopedia/hexamethyldistannane-dic6491.html
https://ereztech.com/hexamethylditin-cas-661-69-8/
https://ereztech.com/hexamethylditin-cas-661-69-8/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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